Cas no 445-82-9 (1-(5-fluoro-2-methoxyphenyl)ethan-1-one)

1-(5-fluoro-2-methoxyphenyl)ethan-1-one structure
445-82-9 structure
Product Name:1-(5-fluoro-2-methoxyphenyl)ethan-1-one
CAS No:445-82-9
MF:C9H9FO2
MW:168.164966344833
MDL:MFCD00671763
CID:82306
PubChem ID:2737356
Update Time:2025-10-28

1-(5-fluoro-2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Fluoro-2-methoxyphenyl)ethanone
    • 5'-FLUORO-2'-METHOXYACETOPHENONE
    • 1-(5-fluro-2-methoxy phenyl)ethanone
    • 5-FLUORO-2-METHOXYACETOPHENONE
    • 5′-Fluoro-2′-methoxyacetophenone
    • 1-(5-fluoro-2-methoxyphenyl)ethan-1-one
    • 1-(5-Fluoro-2-methoxy-phenyl)-ethanone
    • Ethanone, 1-(5-fluoro-2-methoxyphenyl)-
    • 1-acetyl-5-fluoro-2-methoxybenzene
    • PARAGOS 530128
    • 2'-Methoxy-5'-fluoroacetophenone
    • CNVGMLMIQIPAFY-UHFFFAOYSA-N
    • SY025576
    • 445-82-9
    • FT-0632138
    • AKOS001385751
    • 5 inverted exclamation mark -Fluoro-2 inverted exclamation mark -methoxyacetophenone
    • DTXSID40372011
    • Z54601918
    • EN300-26798
    • BB 0261058
    • 5'-Fluoro-2'-methoxyacetophenone, 97%
    • FS-1583
    • A826630
    • 1-(5-FLUORO-2-METHOXYPHENYL)-1-ETHANONE
    • MFCD00671763
    • 1-(5-fluoro-2-methoxy-phenyl)ethanone
    • VT1216
    • SCHEMBL43492
    • AMY39987
    • CS-W021244
    • DB-013299
    • ALBB-004400
    • STK288945
    • MDL： MFCD00671763
    • Inchi： 1S/C9H9FO2/c1-6(11)8-5-7(10)3-4-9(8)12-2/h3-5H,1-2H3
    • InChI Key： CNVGMLMIQIPAFY-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=C(C(C)=O)C=1)OC

Computed Properties

  • Exact Mass: 168.05900
  • Monoisotopic Mass: 168.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Grayish yellow liquid
  • Density: 1.1880 g/mL at 25 °C
  • Boiling Point: 246.8℃ at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.5186
  • PSA: 26.30000
  • LogP: 2.03690
  • Solubility: Not determined

1-(5-fluoro-2-methoxyphenyl)ethan-1-one Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H318
  • Warning Statement： P280-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： S26-S36/37/39-S39
  • Hazardous Material Identification： Xi Xn
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

1-(5-fluoro-2-methoxyphenyl)ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(5-fluoro-2-methoxyphenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
019293-1g
5'-Fluoro-2'-methoxyacetophenone
 445-82-9 95%
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 ￡27.00 2022-03-01
Fluorochem
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F170404-10g
1-(5-fluoro-2-methoxyphenyl)ethan-1-one
 445-82-9 97%
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 ¥853.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F170404-1g
1-(5-fluoro-2-methoxyphenyl)ethan-1-one
 445-82-9 97%
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 ¥161.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F170404-250mg
1-(5-fluoro-2-methoxyphenyl)ethan-1-one
 445-82-9 97%
250mg
 ¥52.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F170404-5g
1-(5-fluoro-2-methoxyphenyl)ethan-1-one
 445-82-9 97%
5g
 ¥490.90 2023-09-02
Chemenu
CM109659-25g
1-(5-Fluoro-2-methoxyphenyl)ethanone
 445-82-9 95+%
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 $204 2021-06-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
683299-1G
1-(5-fluoro-2-methoxyphenyl)ethan-1-one
 445-82-9 97%
1G
 ￥568.39 2022-02-24

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